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Compound of Interest

Compound Name: triethoxy(o-tolyl)silane

CAS No.: 18412-55-0

Cat. No.: B8682127

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The synthesis and application of novel organosilane compounds are cornerstones of innovation

in materials science and pharmaceutical development. Among these, triethoxy(o-tolyl)silane
(CAS No. 18412-55-0) presents a unique set of handling requirements due to its chemical

properties. This guide provides essential, immediate safety and logistical information, moving

beyond a simple checklist to instill a deep understanding of the "why" behind each procedural

step. As your partners in research, we are committed to providing value that extends beyond

the product itself, ensuring your work is not only groundbreaking but also conducted with the

highest standards of safety.

Disclaimer: Specific safety data for triethoxy(o-tolyl)silane is limited. The following guidance

is synthesized from information on the closely related isomer, triethoxy(p-tolyl)silane, and the

general class of triethoxysilanes. It is imperative to treat triethoxy(o-tolyl)silane with the

same, if not greater, level of caution.
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Triethoxy(o-tolyl)silane, like its chemical relatives, is a moisture-sensitive and flammable

liquid. The primary hazards to be aware of are:

Skin and Eye Irritation: Direct contact can cause significant irritation.[1]

Respiratory Tract Irritation: Inhalation of vapors may irritate the nose, throat, and respiratory

system.[2]

Flammability: The compound is a flammable liquid and its vapors can form explosive

mixtures with air.[3][4]

Reactivity with Water: Contact with moisture will lead to the decomposition of the material,

potentially liberating ethanol and forming other byproducts.[3][5] This reaction can generate

heat and pressure in a closed container.

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection of appropriate PPE is paramount when handling triethoxy(o-tolyl)silane. The

following table summarizes the recommended equipment for various laboratory operations.
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PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment.
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Task Assessment:
Handling Triethoxy(o-tolyl)silane

Is the task performed
in a certified

chemical fume hood?

Small-scale operation?
(<100 mL)Yes

Add Respiratory Protection:
NIOSH-approved respirator with

organic vapor cartridges

No

Is there a significant
splash or spill risk?Yes

Minimum PPE:
- Safety Goggles

- Nitrile/Neoprene Gloves
- Lab Coat

No

No

Enhanced PPE:
- Goggles & Face Shield
- Nitrile/Neoprene Gloves

- Chemical Apron
- Lab Coat

Yes

Click to download full resolution via product page

Caption: PPE selection workflow for handling triethoxy(o-tolyl)silane.

Operational Plan: From Receipt to Disposal
A systematic approach to handling ensures safety at every stage.

Receiving and Storage
Inspect on Arrival: Upon receipt, carefully inspect the container for any signs of damage or

leaks.

Inert Atmosphere: Store the container in a cool, dry, and well-ventilated area, away from

heat, sparks, and open flames.[2][4] It is recommended to store under an inert atmosphere

(e.g., nitrogen or argon) to prevent degradation from moisture.[6]

Secure and Segregate: Ensure the container is tightly closed.[2] Store away from

incompatible materials such as strong acids, and oxidizing agents.[2]

Emergency Preparedness: An emergency eyewash station and safety shower must be

readily accessible in the storage and handling areas.[2][5]
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Handling and Use
Controlled Environment: All manipulations of triethoxy(o-tolyl)silane should be conducted

within a certified chemical fume hood to minimize inhalation exposure.[4]

Grounding and Bonding: To prevent static discharge, which can be an ignition source,

ground and bond all metal containers and transfer lines during use.[2][3]

Use Non-Sparking Tools: Employ tools made of non-sparking materials (e.g., brass, bronze)

to avoid accidental ignition.[3][4]

Avoid Contamination: Never return unused chemical to the original container.

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.[2]

Emergency Procedures: Be Prepared
Spill Response

Evacuate and Alert: Immediately evacuate the spill area and inform your colleagues and

laboratory safety personnel.

Eliminate Ignition Sources: If it is safe to do so, remove all sources of ignition (e.g., turn off

hot plates, electrical equipment).[2][4]

Ventilate: Ensure the area is well-ventilated.

Containment (Small Spills): For minor spills, use a non-combustible absorbent material like

dry sand, lime, or soda ash to contain the spill.[2] DO NOT USE WATER.[2]

Cleanup: Using non-sparking tools, carefully collect the absorbed material into a clearly

labeled, sealed container for hazardous waste disposal.[2]

Decontaminate: Clean the spill area with a suitable solvent (e.g., isopropanol), followed by

soap and water.

Exposure Protocol
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Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes.[2] Seek medical attention if irritation

persists.[1]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[2] Seek immediate medical

attention.

Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial

respiration. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[4]

Disposal Plan
All waste containing triethoxy(o-tolyl)silane must be treated as hazardous waste.

Waste Collection: Collect all waste materials (unused product, contaminated absorbents, and

disposable PPE) in a designated, properly labeled, and sealed container.

Licensed Disposal: Dispose of the hazardous waste through a licensed professional waste

disposal service.[4] Do not pour down the drain.

Empty Containers: Handle empty containers as if they still contain the product, as residual

vapors can be flammable.

By adhering to these detailed procedures and understanding the rationale behind them, you

can confidently and safely incorporate triethoxy(o-tolyl)silane into your research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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